Cas no 82811-47-0 (3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine)

3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine structure
82811-47-0 structure
Product name:3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine
CAS No:82811-47-0
MF:C7H11N3O
MW:153.181740999222
CID:2804016
PubChem ID:12949130

3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine Chemical and Physical Properties

Names and Identifiers

    • 82811-47-0
    • DTXSID40513689
    • 3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine
    • Inchi: InChI=1S/C7H11N3O/c1-4-7-9-8-5(2)6(3)10(7)11/h4H2,1-3H3
    • InChI Key: CCEFRHYHYAGIBF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 153.090211983Da
  • Monoisotopic Mass: 153.090211983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2Ų
  • XLogP3: -0.2

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